Cas no 2302175-39-7 (1-Azadispiro[3.1.3.1]decane)

• Product Name: 1-Azadispiro[3.1.3.1]decane
• CAS No: 2302175-39-7
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 6407502
• Update Time: 2025-05-21

1-Azadispiro[3.1.3.1]decane Chemical and Physical Properties

Names and Identifiers

• 1-Azadispiro[3.1.3.1]decane

• Inchi： 1S/C9H15N/c1-2-8(3-1)6-9(7-8)4-5-10-9/h10H,1-7H2
• InChI Key： PYTABBYCCHHFLO-UHFFFAOYSA-N
• SMILES： N1C2(CC3(CCC3)C2)CC1

Experimental Properties

• Density: 1.05±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 218.2±8.0 °C(Predicted)
• pka: 11.19±0.20(Predicted)

Additional information on 1-Azadispiro[3.1.3.1]decane

Exploring the Unique Properties and Applications of 1-Azadispiro[3.1.3.1]decane (CAS No. 2302175-39-7)

1-Azadispiro[3.1.3.1]decane (CAS No. 2302175-39-7) is a fascinating nitrogen-containing spirocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. The spirocyclic structure of this molecule, characterized by two rings sharing a single atom, offers exceptional stability and interesting chemical properties that make it valuable for pharmaceutical research, material science, and specialty chemical applications.

The molecular architecture of 1-Azadispiro[3.1.3.1]decane features a nitrogen atom incorporated into its spiro framework, which significantly influences its electronic properties and reactivity. This nitrogen-containing spiro compound exhibits remarkable potential as a building block in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and metabolic diseases. Researchers are particularly interested in how the spirocyclic amine moiety can enhance drug-like properties such as solubility, metabolic stability, and membrane permeability.

Recent advancements in synthetic chemistry have made 1-Azadispiro[3.1.3.1]decane more accessible to researchers exploring its potential applications. The compound's rigid three-dimensional structure makes it particularly valuable in medicinal chemistry, where it can serve as a scaffold for designing selective enzyme inhibitors or receptor modulators. Its unique geometry allows for precise spatial arrangement of functional groups, potentially leading to compounds with improved target specificity and reduced off-target effects.

In material science, 1-Azadispiro[3.1.3.1]decane derivatives are being investigated for their potential in creating advanced polymers with enhanced thermal stability and mechanical properties. The spirocyclic framework can impart rigidity to polymer chains while the nitrogen atom offers sites for further functionalization. These characteristics make it promising for developing high-performance materials for aerospace, electronics, and specialty coatings applications.

The pharmaceutical industry has shown growing interest in spirocyclic compounds like 1-Azadispiro[3.1.3.1]decane as they often exhibit improved pharmacokinetic profiles compared to their planar counterparts. Current research focuses on utilizing this compound as a privileged structure in drug design, particularly for central nervous system targets where the ability to cross the blood-brain barrier is crucial. The compound's three-dimensional character may help address the flatness problem often encountered in modern drug discovery.

From a synthetic chemistry perspective, 1-Azadispiro[3.1.3.1]decane presents interesting challenges and opportunities. The construction of its spirocyclic system requires careful consideration of ring strain and stereochemical control. Recent publications have described innovative approaches to assembling such structures, including cascade reactions and transition metal-catalyzed processes. These methodological advances are making nitrogenous spiro compounds more accessible for broader applications.

The commercial availability of 1-Azadispiro[3.1.3.1]decane (CAS No. 2302175-39-7) has improved in recent years, with several specialty chemical suppliers now offering this compound in research quantities. This increased accessibility is driving more widespread investigation of its properties and potential uses. Researchers appreciate the compound's high purity standards and well-characterized properties, which facilitate its incorporation into various experimental protocols.

Looking to the future, 1-Azadispiro[3.1.3.1]decane is poised to play an important role in the development of next-generation pharmaceuticals and advanced materials. Its combination of structural novelty and functional versatility makes it a valuable tool for scientists working at the intersection of chemistry, biology, and materials science. As synthetic methods continue to evolve and our understanding of structure-activity relationships deepens, we can expect to see even more innovative applications for this remarkable spirocyclic compound.

For researchers interested in exploring 1-Azadispiro[3.1.3.1]decane further, it's important to consult the latest literature on its synthesis, derivatization, and applications. The compound's unique molecular architecture offers numerous possibilities for customization, allowing scientists to tailor its properties for specific needs. As with any specialized chemical, proper handling procedures and safety precautions should always be followed when working with this material in laboratory settings.

The growing body of research on spirocyclic nitrogen compounds suggests that 1-Azadispiro[3.1.3.1]decane represents just the beginning of a promising class of molecules with wide-ranging applications. Its study contributes to our fundamental understanding of three-dimensional molecular design while offering practical solutions to challenges in drug development and material innovation. As synthetic methodologies advance and analytical techniques improve, we can anticipate even more exciting discoveries related to this structurally intriguing compound.